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Compound of Interest

Compound Name: Acid Brown 58

Cat. No.: B1172570

An In-depth Technical Guide for Researchers and
Drug Development Professionals

Disclaimer: This document provides a technical overview of Acid Brown 58 and its potential
application in biological tissue staining. While Acid Brown 58 is classified as an acid dye, which
is a class of dyes used in histology, specific and validated protocols for its use on biological
tissues are not well-documented in scientific literature. The experimental protocol provided
herein is a generalized, hypothetical procedure based on the principles of acid dye staining and
should be considered a starting point for further research and optimization.

Introduction to Acid Dyes in Histology

In histological applications, dyes are essential for providing contrast to otherwise transparent
tissue sections, enabling the visualization of cellular and extracellular structures. Dyes are
broadly categorized based on their chemical properties and the charge of their chromophore
(color-bearing component).

Acid dyes are anionic, meaning their chromophore carries a negative charge. In an acidic
staining solution, these negatively charged dye molecules bind to positively charged (cationic)
components within the tissue.[1] The primary targets for acid dyes are proteins, which contain
amino groups that become protonated (positively charged) at a low pH.[2] This electrostatic
interaction is the fundamental mechanism of acid dye staining.[1] Consequently, structures rich
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in proteins, such as cytoplasm, muscle fibers, and collagen, are readily stained by acid dyes
and are termed "acidophilic."[2]

Properties of Acid Brown 58

Acid Brown 58, also known by its Colour Index number C.I. 12269-87-3, is a synthetic azo dye.
[3] Its primary applications are in the textile and leather industries.[4] While its use as a
standard biological stain is not established, its chemical classification as an acid dye suggests
its potential for staining protein-rich structures in tissue sections.

Property Description

C.I. Name Acid Brown 58

CAS Number 12269-87-3

Chemical Class Azo Dye

Dye Type Acid Dye

Physical Appearance Brown Powder

Solubility Soluble in water

Primary Industrial Uses Dyeing leather, paper, silk, and wool
Potential Biological Targets Proteins and nucleic acids[3]

Theoretical Mechanism of Staining

The staining mechanism of Acid Brown 58 in biological tissues is presumed to follow the
general principle of acid dyeing. In an acidic solution, the sulfonic acid groups on the dye
molecule are ionized, carrying a negative charge. Simultaneously, the amino groups of proteins
within the tissue are protonated, resulting in a net positive charge. The negatively charged Acid
Brown 58 anions are then electrostatically attracted to the positively charged protein sites,
resulting in the deposition of the brown color.
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Electrostatic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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